
Navigating the Chemistry of
Aminochloromethylpyrimidines: A Technical

Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2-Chloro-4-methylpyrimidin-5-

amine

Cat. No.: B112236 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 5-Amino-2-chloro-4-

methylpyrimidine, its common synonyms, and key isomers. Due to the critical importance of

precise nomenclature in chemical synthesis and drug development, this guide will clarify the

distinctions between these closely related compounds and present available data on their

properties, synthesis, and applications.

Deciphering the Nomenclature: Isomers and
Synonyms
The name "5-Amino-2-chloro-4-methylpyrimidine" most directly corresponds to the IUPAC

name 2-chloro-4-methylpyrimidin-5-amine. However, the landscape of commercially

available and referenced aminopyrimidines includes several structural isomers where the

positions of the amino, chloro, and methyl groups on the pyrimidine ring differ. Understanding

these distinctions is paramount to successful research and development.

The primary isomers and their common synonyms are outlined below:
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IUPAC Name Common Synonyms CAS Number

2-chloro-4-methylpyrimidin-5-

amine

5-Amino-2-chloro-4-

methylpyrimidine
20090-69-1[1]

2-chloro-5-methylpyrimidin-4-

amine

4-Amino-2-chloro-5-

methylpyrimidine
14394-70-8

4-chloro-5-methylpyrimidin-2-

amine

2-Amino-4-chloro-5-

methylpyrimidine
20090-58-8

4-chloro-6-methylpyrimidin-2-

amine

2-Amino-4-chloro-6-

methylpyrimidine
5600-21-5

Physicochemical Properties
A summary of the key physical and chemical properties for these isomers is presented in the

table below, allowing for easy comparison.

Property
2-chloro-4-
methylpyrimidi
n-5-amine

2-chloro-5-
methylpyrimidi
n-4-amine

4-chloro-5-
methylpyrimidi
n-2-amine

4-chloro-6-
methylpyrimidi
n-2-amine

Molecular

Formula
C₅H₆ClN₃[1] C₅H₆ClN₃ C₅H₆ClN₃ C₅H₆ClN₃

Molecular Weight 143.57 g/mol [1] 143.57 g/mol 143.57 g/mol 143.57 g/mol

Appearance

White to off-white

crystalline

powder

Off-white crystals - Solid

Melting Point - - - 183-186 °C

Solubility
Sparingly soluble

in water
- -

Insoluble in

water

Synthesis and Reactivity
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These halogenated aminopyrimidines are valuable intermediates in organic synthesis, primarily

for the development of pharmaceuticals and agrochemicals.[2] The chloro-substituent makes

the pyrimidine ring susceptible to nucleophilic substitution, a common strategy for introducing

further functional groups.

While a specific, detailed synthesis for 2-chloro-4-methylpyrimidin-5-amine is not readily

available in the public domain, a general understanding of its synthesis can be inferred from

related compounds. A common synthetic approach involves the chlorination of a corresponding

hydroxypyrimidine or the reduction of a nitropyrimidine.

Representative Experimental Protocol: Synthesis of a
Related Isomer
The following is a detailed protocol for the synthesis of a closely related isomer, 2-Amino-4-

chloro-6-methylpyrimidine, which illustrates a common synthetic strategy in this chemical class.

Reaction: Conversion of 2-amino-4-hydroxy-6-methylpyrimidine to 2-amino-4-chloro-6-

methylpyrimidine.

Materials:

2-amino-4-hydroxy-6-methylpyrimidine

Phosphorus oxychloride (POCl₃)

Ice water

25% Ammonia solution

50% Ethanol

Procedure:

Combine 6 g of 2-amino-4-hydroxy-6-methylpyrimidine with 35 mL of freshly distilled

phosphorus oxychloride in a reaction flask.

Reflux the mixture until it becomes homogeneous.
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After the reaction is complete, remove the excess phosphorus oxychloride under vacuum.

Cool the reaction mixture and carefully add the residue to ice water.

Adjust the pH of the resulting suspension to 8 using a 25% ammonia solution.

Filter the precipitate and wash it thoroughly with water.

Recrystallize the crude product from 50% ethanol.

Dry the purified product to a constant weight.

This procedure yields the target product, 2-amino-4-chloro-6-methylpyrimidine.

Applications in Drug Discovery and Agrochemicals
Aminochloromethylpyrimidines are key building blocks in the synthesis of more complex

molecules with biological activity. Their utility stems from the ability to selectively modify the

pyrimidine core.

Kinase Inhibitors: These compounds are particularly valuable in the development of kinase

inhibitors for cancer therapy.[2] The pyrimidine scaffold can mimic the purine core of ATP,

allowing for competitive binding to the kinase active site. The amino and chloro groups

provide handles for synthetic elaboration to enhance potency and selectivity.

Agrochemicals: In the agrochemical industry, these intermediates contribute to the creation

of herbicides and fungicides. The specific substitutions on the pyrimidine ring can be tailored

to enhance the bioactivity against target organisms.[2]

Visualizing Synthetic Pathways
The following diagrams illustrate logical workflows and relationships relevant to the synthesis

and application of these compounds.
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General Synthetic Approach

Hydroxypyrimidine 
or Nitropyrimidine

Chlorination (e.g., POCl₃) 
or Reduction (e.g., H₂/Pd)

Precursor
Aminochloromethylpyrimidine

Intermediate

2-chloro-4-methylpyrimidin-5-amine

Nucleophilic Aromatic Substitution
(SNAr)

Kinase Inhibitor Precursor Agrochemical Precursor

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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